Cas no 1261553-35-8 (Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethyl)phenyl)propionate)

Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethyl)phenyl)propionate is a fluorinated aromatic ester with applications in pharmaceutical and agrochemical synthesis. Its structure, featuring both difluoromethyl and trifluoromethyl substituents, enhances metabolic stability and lipophilicity, making it valuable in the design of bioactive compounds. The ethyl ester group provides versatility for further functionalization, such as hydrolysis or transesterification. This compound exhibits high purity and consistent performance, ensuring reliability in complex synthetic pathways. Its fluorinated aromatic core contributes to improved binding affinity and selectivity in target interactions. Suitable for research and industrial use, it serves as a key intermediate in the development of advanced molecules with tailored properties.
Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethyl)phenyl)propionate structure
1261553-35-8 structure
Product Name:Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethyl)phenyl)propionate
CAS No:1261553-35-8
MF:C13H13F5O2
MW:296.23314166069
CID:4985571
Update Time:2025-06-12

Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethyl)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethyl)phenyl)propionate
    • Inchi: 1S/C13H13F5O2/c1-2-20-11(19)7-6-8-9(12(14)15)4-3-5-10(8)13(16,17)18/h3-5,12H,2,6-7H2,1H3
    • InChI Key: DCESRQDKGPOCKS-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C(F)F)C=1CCC(=O)OCC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 316
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26.3

Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethyl)phenyl)propionate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013005306-250mg
Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethyl)phenyl)propionate
1261553-35-8 97%
250mg
$484.80 2023-09-03
Alichem
A013005306-500mg
Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethyl)phenyl)propionate
1261553-35-8 97%
500mg
$863.90 2023-09-03
Alichem
A013005306-1g
Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethyl)phenyl)propionate
1261553-35-8 97%
1g
$1490.00 2023-09-03

Additional information on Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethyl)phenyl)propionate

Ethyl 3-(2'-(Difluoromethyl)-6'-(Trifluoromethyl)phenyl)propionate (CAS No. 1261553-35-8): A Comprehensive Overview

Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethyl)phenyl)propionate (CAS No. 1261553-35-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethyl)phenyl)propionate is notable for its difluoromethyl and trifluoromethyl substituents, which confer distinct chemical and biological properties. These functional groups are known to enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design and optimization.

Recent studies have highlighted the pharmacological activities of Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethyl)phenyl)propionate. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory and analgesic effects. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethyl)phenyl)propionate has also been investigated for its potential as an anticancer agent. A preclinical study conducted by a team at the National Cancer Institute demonstrated that this compound selectively targets cancer cells while sparing normal cells. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation, making it a promising lead for further development in oncology.

The synthesis of Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethyl)phenyl)propionate has been extensively studied, with several efficient routes reported in the literature. One common approach involves the coupling of 2-difluoromethyl-6-trifluoromethylbenzaldehyde with ethyl acrylate in the presence of a suitable catalyst. This method yields high purity and good yields, making it suitable for large-scale production.

From a pharmaceutical development perspective, Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethyl)phenyl)propionate has shown favorable pharmacokinetic properties. Preclinical studies have demonstrated that it has good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These properties suggest that it could be developed into an effective oral medication for various therapeutic indications.

Moreover, Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethyl)phenyl)propionate has been evaluated for its safety profile. Toxicity studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential as a safe and effective therapeutic agent.

In conclusion, Ethyl 3-(2'-(difluoromethyl)-6'-(trifluoromethyl)phenyl)propionate (CAS No. 1261553-35-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties and safety profile, make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to explore its full potential in various therapeutic areas, including inflammation, pain management, and cancer treatment.

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